Cas no 5419-01-2 ( )

• Product name: &nbsp
• CAS No: 5419-01-2
• MF: C₁₂H₁₉NO
• MW: 193.28536
• CID: 940017
• PubChem ID: 12843466

  Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-phenylhexan-1-ol--hydrogen chloride (1/1)
• NSC10555
• DTXSID20969145
• NSC-10555
• 5419-01-2
•  

• Inchi： InChI=1S/C12H19NO.ClH/c1-2-3-9-11(13)12(14)10-7-5-4-6-8-10;/h4-8,11-12,14H,2-3,9,13H2,1H3;1H
• InChI Key： ZMZKACBOEZEJMD-UHFFFAOYSA-N
• SMILES： CCCCC(C(C1=CC=CC=C1)O)N.Cl

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 229.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.014
• Boiling Point: 331.5°C at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.535
• PSA: 46.25
• LogP: 3.73980